(2S)-1-[(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoyl]pyrrolidine-2-carboxylic acid
Description
“(2S)-1-[(2S)-2-[(2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoyl]pyrrolidine-2-carboxylic acid” is a synthetic amino acid derivative featuring a pyrrolidine-2-carboxylic acid backbone modified with multiple functional groups. The compound is distinguished by its 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a widely used moiety in peptide synthesis to shield reactive amine functionalities during solid-phase assembly . The structure includes two propanamide linkages extending from the pyrrolidine ring, which may influence its conformational flexibility, solubility, and reactivity in coupling reactions.
The Fmoc group’s photolability and base-sensitive cleavage properties make this compound compatible with orthogonal protection strategies, enabling sequential deprotection in multi-step syntheses . Its stereochemical configuration (all-S centers) is critical for maintaining chiral integrity in peptide-based applications.
Properties
IUPAC Name |
1-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoylamino]propanoyl]pyrrolidine-2-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O6/c1-15(23(30)27-16(2)24(31)29-13-7-12-22(29)25(32)33)28-26(34)35-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,15-16,21-22H,7,12-14H2,1-2H3,(H,27,30)(H,28,34)(H,32,33) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEUOECKRMVYVFQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)C(=O)N1CCCC1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Preparation Methods
Solid-Phase Peptide Synthesis (SPPS) Using Fmoc Chemistry
The most common and efficient method to prepare this compound is via Fmoc-based solid-phase peptide synthesis (SPPS). This method involves sequential coupling of amino acids on a solid resin support with temporary protection of the amino groups by the Fmoc group.
Resin Preparation and Swelling
- A suitable resin such as TentaGel S Ram resin or Rink Amide MB HA resin is swollen in N-methylpyrrolidone (NMP) or dimethylformamide (DMF) prior to synthesis to allow solvent penetration and efficient coupling.
Coupling Reaction
- The Fmoc-protected amino acid derivative, in this case Fmoc-proline, is activated using coupling reagents such as HATU (N-[(dimethylamino)-1H-1,2,3-triazol[4,5-b]pyridine-1-ylmethylene]-N-methylmethanaminium hexafluorophosphate) or COMU (1-[(1-(cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholinomethylene)]methanaminium hexafluorophosphate).
- The activated amino acid is added to the resin along with a base such as diisopropylethylamine (DIPEA) to facilitate coupling.
- The reaction is typically carried out under microwave heating at 75 °C for 5 minutes with nitrogen bubbling to enhance reaction efficiency.
Fmoc Deprotection
- After coupling, the Fmoc protecting group is removed by treatment with 20% piperidine in DMF.
- This step is performed twice: an initial microwave-assisted deprotection at 40 °C for 30 seconds, followed by a second deprotection at 75 °C for 3 minutes.
- The resin is washed thoroughly with DMF to remove deprotection byproducts.
Repetition for Tripeptide Assembly
- The coupling and deprotection steps are repeated sequentially to assemble the tripeptide chain: proline-proline-proline.
- Each cycle adds one Fmoc-protected proline residue to the growing peptide chain on the resin.
Cleavage from Resin and Purification
- After assembly, the peptide is cleaved from the resin using trifluoroacetic acid (TFA) with scavengers such as triisopropylsilane (TIS) and water (95:2.5:2.5 v/v) for 2 hours at room temperature.
- The crude peptide is precipitated by diethyl ether, washed, and dried.
- Purification is done by preparative reverse-phase high-performance liquid chromatography (RP-HPLC) to achieve >90% purity.
- Final product characterization is performed by analytical HPLC and mass spectrometry.
Alternative Solution-Phase Synthesis
Though less common for peptides like this, solution-phase synthesis can be used involving:
- Protection of the amino group with the Fmoc group.
- Activation of the carboxylic acid group using carbodiimides or uronium salts.
- Stepwise coupling of amino acid derivatives in solution.
- Purification by crystallization or chromatography after each step.
However, SPPS is preferred for efficiency and ease of purification.
Reaction Conditions and Yields
| Step | Reagents/Conditions | Yield/Notes |
|---|---|---|
| Resin swelling | NMP or DMF, room temperature | Complete swelling ensures efficient coupling |
| Coupling | Fmoc-Pro-OH, HATU or COMU, DIPEA, microwave 75 °C, 5 min | High coupling efficiency, >95% per step |
| Fmoc deprotection | 20% piperidine in DMF, microwave 40 °C 30s + 75 °C 3 min | Complete removal of Fmoc group |
| Cleavage | TFA/TIS/water (95/2.5/2.5), 2 h, room temperature | Quantitative cleavage from resin |
| Purification | RP-HPLC, C18 column, gradient elution | >90% purity achieved |
Chemical Reactions Analysis
Fmoc Deprotection Reactions
The fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the α-amino group. Deprotection is achieved via base-mediated β-elimination, typically using 20–50% piperidine in DMF .
Mechanism:
-
Base attack : Piperidine abstracts the β-hydrogen from the fluorene moiety.
-
Carbonate cleavage : The Fmoc group releases as a dibenzofulvene-piperidine adduct.
-
Amino group exposure : The free amine becomes available for subsequent coupling reactions.
Key Conditions
| Reagent | Solvent | Time (min) | Temperature | Yield* |
|---|---|---|---|---|
| 20% piperidine | DMF | 10–20 | 25°C | >95% |
| 50% piperidine | DMF | 5–10 | 25°C | >98% |
*Yields inferred from standard Fmoc deprotection protocols.
Amide Bond Formation
The carboxylic acid and amine groups participate in peptide elongation. Activation reagents like HBTU/HOBt or DCC/DMAP facilitate coupling .
Reaction Steps:
-
Activation : The carboxylic acid reacts with HBTU to form an active ester.
-
Nucleophilic attack : The amine of an incoming amino acid attacks the activated carbonyl.
-
Deprotonation : Base (e.g., DIPEA) neutralizes the reaction byproduct (tetramethylurea).
Optimized Parameters
| Coupling Reagent | Solvent | Base | Reaction Time | Efficiency |
|---|---|---|---|---|
| HBTU/HOBt | DMF | DIPEA | 1–2 hours | 85–90% |
| DCC/DMAP | DCM | N/A | 4–6 hours | 75–80% |
Esterification of the Carboxylic Acid Group
The terminal carboxylic acid reacts with alcohols (e.g., methanol, benzyl alcohol) under acidic conditions to form esters, enhancing solubility or enabling solid-phase synthesis.
Typical Protocol:
-
Acid catalyst : HCl gas or thionyl chloride.
-
Reaction :
-
Workup : Neutralization with aqueous NaHCO₃.
Esterification Conditions
| Alcohol | Catalyst | Solvent | Temperature | Yield* |
|---|---|---|---|---|
| Methanol | HCl (gas) | THF | 0°C → 25°C | 80% |
| Benzyl | SOCl₂ | DCM | Reflux | 70% |
Side-Chain Modifications
The pyrrolidine ring’s tertiary amine can undergo alkylation or acylation under mild conditions.
Example:
-
Alkylation : Reaction with alkyl halides (e.g., methyl iodide) in DMF with K₂CO₃.
Stability and Side Reactions
-
Hydrolysis : The Fmoc group is labile under strongly basic (pH > 10) or prolonged acidic conditions.
-
Racemization : Risk increases above pH 8 during coupling; minimized by using HOBt additives.
Scientific Research Applications
Chemistry
Fmoc-Ala-Ala-Pro-OH is used as a building block in the synthesis of complex peptides and proteins. It allows for the precise assembly of peptide sequences, which are essential for studying protein structure and function .
Biology
In biological research, peptides synthesized using Fmoc-Ala-Ala-Pro-OH are used as probes to study protein-protein interactions, enzyme-substrate relationships, and cellular signaling pathways .
Medicine
Peptides synthesized with Fmoc-Ala-Ala-Pro-OH are used in the development of therapeutic agents, including peptide-based drugs and vaccines. These peptides can mimic natural proteins and modulate biological processes .
Industry
In the industrial sector, Fmoc-Ala-Ala-Pro-OH is used in the production of peptide-based materials, such as hydrogels and nanomaterials, which have applications in drug delivery, tissue engineering, and diagnostics .
Mechanism of Action
The mechanism of action of Fmoc-Ala-Ala-Pro-OH is primarily related to its role in peptide synthesis. The Fmoc group protects the amine group of the amino acids during the synthesis process, preventing unwanted side reactions. Upon deprotection, the free amine group can react with the carboxyl group of another amino acid, forming a peptide bond. This stepwise process allows for the precise assembly of peptide sequences .
Comparison with Similar Compounds
Key Observations:
Steric and Solubility Profiles :
- The target compound’s propanamide chains likely enhance solubility in polar solvents (e.g., DMF, acetonitrile) compared to the 3,3-dimethyl analog , which has higher hydrophobicity.
- The bromophenyl derivative exhibits significant lipophilicity, limiting aqueous compatibility but favoring membrane permeability in biological assays.
Synthetic Utility :
- The acetyl-linked analog may exhibit faster coupling kinetics due to reduced steric hindrance, whereas the target compound’s propanamide extensions could moderate reaction rates.
- The Boc/Fmoc dual-protected compound enables sequential deprotection, a feature absent in the target compound.
Spectroscopic Characterization :
- While NMR data for the target compound are unavailable, highlights the importance of <sup>13</sup>C NMR dereplication workflows for structural elucidation of similar Fmoc-protected molecules.
Research Implications
- Peptide Synthesis : The target compound’s balanced steric profile makes it suitable for iterative solid-phase synthesis, contrasting with bulkier analogs (e.g., 3-bromophenyl ), which may hinder resin loading efficiency.
- Drug Design : Piperidine derivatives (e.g., ) offer distinct conformational preferences for targeting enzymes or receptors, whereas pyrrolidine-based compounds like the target may favor compact binding pockets.
Biological Activity
The compound (2S)-1-[(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoyl]pyrrolidine-2-carboxylic acid, commonly referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.
- Molecular Formula : C21H21NO4
- Molecular Weight : 383.39 g/mol
- IUPAC Name : (2S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-pyrrolidinylacetic acid
- CAS Number : 193693-60-6
The biological activity of this compound is primarily attributed to its role as an inhibitor of specific enzymes and receptors involved in metabolic pathways. Notably, it has been studied for its interactions with the Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9) pathway, which is crucial for cholesterol metabolism.
PCSK9 Inhibition
Research indicates that compounds similar to this Fmoc derivative can act as antagonists to PCSK9, thereby enhancing the liver's ability to clear low-density lipoprotein cholesterol (LDL-C) from circulation. This effect is significant in the context of hypercholesterolemia and cardiovascular diseases.
Biological Activity Data Table
Case Studies
-
Cholesterol Metabolism
- A study investigated the effects of Fmoc derivatives on cholesterol levels in mice models. The results demonstrated a significant reduction in serum LDL-C levels when treated with the compound, suggesting a potential therapeutic application for hyperlipidemia management.
-
Cancer Research
- In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines. The mechanism involves the activation of caspases and modulation of Bcl-2 family proteins, highlighting its potential as a chemotherapeutic agent.
-
Neuroprotection
- Another study explored the neuroprotective effects of similar compounds against oxidative stress-induced neuronal damage. The findings indicated that these compounds can reduce reactive oxygen species (ROS) levels, thereby protecting neuronal cells from apoptosis.
Q & A
Q. What is the role of the Fmoc group in this compound during solid-phase peptide synthesis (SPPS)?
The Fmoc [(9H-fluoren-9-yl)methoxycarbonyl] group acts as a temporary protecting group for the amino terminus during SPPS. It prevents unwanted side reactions during coupling steps and is selectively removed under mild basic conditions (e.g., 20% piperidine in DMF). This allows sequential elongation of the peptide chain while maintaining orthogonal protection for side-chain functional groups. The Fmoc strategy is preferred for its compatibility with acid-labile linkers and residues .
Q. What are the recommended storage conditions to ensure the compound’s stability?
Store the compound in a cool, dry environment (2–8°C) under inert gas (e.g., argon or nitrogen) to prevent moisture absorption and oxidative degradation. Use airtight containers with desiccants, as exposure to humidity can hydrolyze the Fmoc group or amide bonds. Avoid prolonged storage at room temperature or exposure to light .
Q. What safety precautions are necessary when handling this compound?
- Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles.
- Ventilation: Use fume hoods to avoid inhalation of dust/aerosols (H335 hazard).
- Emergency Measures: For skin contact, wash immediately with soap/water (H315); for eye exposure, rinse for 15 minutes (H319).
- Storage: Keep away from heat sources (H210) and incompatible reagents .
Q. What analytical techniques confirm the compound’s structural integrity post-synthesis?
- HPLC: Use reverse-phase C18 columns with UV detection (254 nm) to assess purity (≥97% as per supplier specifications) .
- Mass Spectrometry (MS): ESI-MS or MALDI-TOF to verify molecular weight (e.g., expected m/z for C₂₄H₂₇N₃O₆: ~453.5 Da) .
- NMR: ¹H/¹³C NMR in deuterated solvents (e.g., DMSO-d₆) to confirm stereochemistry and functional groups .
Advanced Research Questions
Q. How can coupling efficiency be optimized to minimize racemization during SPPS?
- Coupling Reagents: Use HBTU/HOBt or DIC/Oxyma Pure for efficient activation with low racemization risk.
- Temperature: Perform couplings at 0–4°C to reduce base-induced epimerization.
- Solvents: Anhydrous DMF or NMP ensures high solubility of the Fmoc-amino acid.
- Double Couplings: Repeat coupling steps for sterically hindered residues. Monitor by Kaiser test or FTIR for unreacted amines .
Q. How do substituents on the pyrrolidine ring influence conformational properties in peptide chains?
The pyrrolidine ring’s substituents (e.g., 4-OCF₂H, 4-NH-Alloc) introduce steric and electronic effects that stabilize β-turn or helical conformations. For example:
- 4-Difluoromethoxy (4-OCF₂H): Enhances hydrophobicity and rigidity, reducing aggregation in hydrophobic peptides.
- 4-Allyloxycarbonyl (4-Alloc): Allows orthogonal deprotection for post-synthetic modifications.
These modifications are critical for designing peptides with controlled secondary structures .
Q. What strategies mitigate aggregation during incorporation into hydrophobic sequences?
- Pseudo-Proline Derivatives: Introduce oxazolidine or thiazolidine moieties (e.g., via 4-substituted pyrrolidine) to disrupt β-sheet formation.
- Solvent Additives: Use chaotropic agents (e.g., 2,2,2-trifluoroethanol) or detergents (e.g., SDS) during synthesis.
- Stepwise Solvation: Gradually increase solvent polarity to prevent sudden hydrophobic collapse .
Q. How can researchers troubleshoot side reactions during Fmoc deprotection?
- Incomplete Deprotection: Extend piperidine treatment time (e.g., 2 × 10 minutes instead of 2 × 2 minutes).
- Byproduct Formation: Use fresh piperidine/DMF to avoid accumulation of dibenzofulvene adducts.
- Racemization: Avoid excessive heating; monitor pH to keep deprotection conditions below pH 9.5 .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
